8-methoxy-6-nitro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-6-nitro-2-oxo-N-(4-piperidin-1-ylsulfonylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H21N3O8S/c1-32-19-13-16(25(28)29)11-14-12-18(22(27)33-20(14)19)21(26)23-15-5-7-17(8-6-15)34(30,31)24-9-3-2-4-10-24/h5-8,11-13H,2-4,9-10H2,1H3,(H,23,26)
• InChI Key: FCMMLZSFFWBNOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])C=C(C(=O)O2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C22H21N3O8S
• Molecular Weight: 487.5 g/mol

Description

8-methoxy-6-nitro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H21N3O8S and its molecular weight is 487.48. The purity is usually 95%.
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Scientific Research Applications

Structural and Conformational Studies

• Structural Analysis : The structural characteristics of chromene derivatives, similar to 8-methoxy-6-nitro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide, have been studied. These compounds exhibit variations in their crystalline forms and molecular conformations, as demonstrated in the research by Reis et al. (2013) and Banerjee et al. (2002).

Synthesis and Derivative Formation

• Synthesis Processes : The synthesis processes for chromene derivatives, including methods for creating various substituted forms, have been explored in several studies. These processes involve reactions like oxa-Michael-Henry reaction and condensation techniques, as outlined by Yin et al. (2013) and Velikorodov et al. (2014).

Biological and Pharmacological Investigations

• Antimicrobial and Anticancer Properties : Chromene derivatives have shown potential in antimicrobial and anticancer applications. Studies like those conducted by Behrami & Dobroshi (2019) and Kumar et al. (2013) have highlighted their effectiveness against various bacterial strains and cancer cell lines.

Chemosensory Applications

• Fluorescent Chemosensors : Some chromene derivatives are effective as fluorescent chemosensors, particularly in the detection of metal ions. The research by Bekhradnia et al. (2016) demonstrates the application of nitro-3-carboxamide coumarin derivatives in detecting Cu(II) ions.

Molecular Docking and Synthesis for Specific Targets

• Targeted Synthesis and Docking Studies : The design and synthesis of chromene derivatives targeted towards specific biological receptors have been a focus in research, as seen in studies like Chaudhari et al. (2013) and Dube et al. (2019), where novel derivatives were synthesized for specific pharmacological targets like TRPM8 antagonists and anti-breast cancer activity.